Cas no 2613383-11-0 (2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid)

• Product Name: 2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid
• CAS No: 2613383-11-0
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD33031595
• CID: 5671652
• PubChem ID: 155943311
• Update Time: 2025-05-24

2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2613383-11-0
• 2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid
• EN300-27148023
• 2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid

• MDL： MFCD33031595
• Inchi： 1S/C8H9NO4/c10-7(11)3-8(4-12-5-8)6-1-2-13-9-6/h1-2H,3-5H2,(H,10,11)
• InChI Key： RQOZIISANQXLOT-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CON=2)(CC(=O)O)C1

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid

Comprehensive Overview of 2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid (CAS No. 2613383-11-0): Properties, Applications, and Innovations

The compound 2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid (CAS No. 2613383-11-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring an oxazole ring fused to an oxetane moiety, this compound exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its role as a bioisostere, a property that allows it to mimic biologically active molecules while improving metabolic stability and bioavailability.

In recent years, the demand for heterocyclic compounds like 2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid has surged due to their versatility in medicinal chemistry. The oxetane ring, in particular, has become a hotspot in drug design, as it can enhance solubility and reduce lipophilicity—a critical factor in addressing the "rule of five" challenges in pharmacokinetics. This aligns with current industry trends where fragment-based drug discovery and small molecule optimization dominate research priorities.

The synthesis of CAS No. 2613383-11-0 typically involves multi-step organic reactions, including cycloaddition and ring-opening polymerization techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its structural integrity. Its acetic acid tail further enables facile derivatization, making it a valuable building block for combinatorial libraries—a feature highly sought after in high-throughput screening platforms.

From an application standpoint, this compound has shown promise in kinase inhibition studies, with potential implications for oncology and inflammatory diseases. Its oxazole-oxetane scaffold mimics ATP-binding sites, a mechanism leveraged in targeted therapy development. Additionally, its physicochemical properties make it a candidate for prodrug formulations, addressing delivery challenges in poorly soluble APIs—a topic frequently searched in pharmaceutical formulation forums.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability profile and low ecotoxicity align with the growing emphasis on green chemistry principles. This resonates with contemporary searches on Sustainable Development Goals (SDGs) in chemical manufacturing, where researchers seek eco-friendly alternatives without compromising efficacy.

In material science, derivatives of 2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid have been explored for polymeric coatings due to their thermal stability and adhesion properties. Such applications tie into trending topics like smart materials and nanotechnology, frequently queried in academic and industrial databases.

Future directions for this compound include its integration into AI-driven drug discovery pipelines, where its structural features could train machine learning models for de novo molecular design. This intersects with booming interest in computational chemistry tools, as evidenced by search engine analytics.

In summary, 2-3-(1,2-oxazol-3-yl)oxetan-3-ylacetic acid (CAS No. 2613383-11-0) represents a nexus of innovation across disciplines. Its dual utility in life sciences and materials engineering, coupled with compliance with modern sustainability standards, positions it as a compound of enduring relevance in cutting-edge research.